Cas no 379247-97-9 (4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide
• CAS No: 379247-97-9
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 6589481
• PubChem ID: 829202
• Update Time: 2025-07-16

4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide
• 4-(tert-butyl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzenesulfonamide
• Benzenesulfonamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1,1-dimethylethyl)-
• AF-399/15032050
• Oprea1_736538
• 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide
• AKOS000809294
• F1143-4301
• Z45613083
• CCG-287461
• 379247-97-9
• CHEMBL3318277

• Inchi： 1S/C18H21NO4S/c1-18(2,3)13-4-7-15(8-5-13)24(20,21)19-14-6-9-16-17(12-14)23-11-10-22-16/h4-9,12,19H,10-11H2,1-3H3
• InChI Key： OGUZUYMSTWKISE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCOC3=C2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 379247-97-9 and Product Name: 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide

The compound with the CAS number 379247-97-9 and the product name 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 4-tert-butyl group and a 2,3-dihydro-1,4-benzodioxin moiety in its molecular structure suggests a high degree of complexity and specificity, which are often critical for achieving desired pharmacological effects.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The 2,3-dihydro-1,4-benzodioxin scaffold, in particular, has been extensively studied for its potential applications in the treatment of various diseases. This scaffold is known for its ability to interact with multiple biological targets, making it a valuable candidate for further exploration. The introduction of the benzene-1-sulfonamide group further enhances the compound's pharmacological profile by introducing polar functionality, which can improve solubility and binding affinity.

The 4-tert-butyl group serves as a steric hindrance that can modulate the compound's bioavailability and metabolic stability. This feature is particularly important in drug design, as it can prevent rapid degradation and ensure prolonged activity. The combination of these structural elements makes 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide a promising candidate for further investigation in preclinical and clinical studies.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drugs. Multitargeted approaches have shown significant promise in addressing complex diseases by simultaneously modulating multiple pathways. The structural features of 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide suggest its potential to interact with various enzymes and receptors involved in disease mechanisms. This capability could lead to the development of novel therapeutic strategies that are more effective and have fewer side effects compared to traditional single-target drugs.

Moreover, the compound's chemical properties make it an attractive candidate for further derivatization and optimization. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity. This flexibility is crucial in drug discovery pipelines, where iterative design and testing are often necessary to achieve optimal pharmacological properties.

Recent studies have also demonstrated the importance of computational methods in accelerating drug discovery processes. Molecular modeling techniques can be used to predict the binding interactions of this compound with potential biological targets. These predictions can guide experimental efforts and help identify lead compounds that are more likely to exhibit desired therapeutic effects. The integration of computational chemistry with traditional experimental approaches has become a cornerstone of modern drug development.

The synthesis of 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These methodologies include transition metal-catalyzed reactions, which offer efficient and selective pathways for constructing complex molecular frameworks. The use of such techniques underscores the importance of innovation in synthetic chemistry for developing novel pharmaceuticals.

As research continues to evolve, new applications for this compound may emerge. Its unique structural features make it a versatile platform for exploring various therapeutic modalities. For instance, it could be investigated for its potential as an antineoplastic agent or as a modulator of inflammatory pathways. The broad spectrum of biological activities associated with its structural components suggests that it may have applications beyond traditional pharmaceuticals.

In conclusion, 4-tert-butyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide represents a significant advancement in medicinal chemistry. Its complex structure and unique functional groups make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.